Cas no 568566-62-1 (6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide)

• Product Name: 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide
• CAS No: 568566-62-1
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 3110029
• PubChem ID: 2433231
• Update Time: 2025-10-14

6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-pyridine-3-sulfonic acid diisopropylamide
• CS-0220290
• 3-pyridinesulfonamide, 6-chloro-N,N-bis(1-methylethyl)-
• 568566-62-1
• EN300-06272
• SR-01000044010-1
• TXA56662
• AKOS002776598
• SR-01000044010
• 6-chloro-N,N-di(propan-2-yl)pyridine-3-sulfonamide
• DTXSID001332565
• MLS000775797
• CHEMBL1570759
• SMR000369366
• HMS2713L18
• Z56921442
• 6-chloro-N,N-bis(propan-2-yl)pyridine-3-sulfonamide
• 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide

• Inchi： 1S/C11H17ClN2O2S/c1-8(2)14(9(3)4)17(15,16)10-5-6-11(12)13-7-10/h5-9H,1-4H3
• InChI Key： UBAWWMMWTSPSHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C(C)C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.0699267Da
• Monoisotopic Mass: 276.0699267Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide

6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 568566-62-1, known as 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfonamide group, and two isopropyl substituents. The presence of a chlorine atom at the 6-position further enhances its chemical reactivity and functional versatility.

Sulfonamides are well-known for their ability to act as leaving groups in various substitution reactions, making them valuable intermediates in drug synthesis. The pyridine ring in this compound serves as a rigid framework that can influence the electronic properties of the molecule, while the isopropyl groups contribute to its hydrophobicity and stability. These structural features make 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide an attractive candidate for exploring novel chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have investigated its role as a precursor in the synthesis of highly functionalized polymers and nanoparticles. The ability of this compound to undergo controlled polymerization under mild conditions has opened new avenues for creating materials with tailored properties for applications in electronics, optics, and biotechnology.

In the realm of pharmacology, 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide has been explored as a potential lead compound for drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, which can be exploited to design molecules with improved pharmacokinetic profiles. Furthermore, the chlorine substituent at the 6-position introduces additional electronic effects that can modulate the compound's interactions with biological targets.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution, coupling reactions, and purification techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental standpoint, understanding the degradation pathways of 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial activity, this compound can undergo hydrolysis or oxidation to form less hazardous byproducts. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, 6-Chloro-N,N-Bis(Propan-2-Yl)Pyridine-3-Sulfonamide stands out as a versatile and promising chemical entity with applications spanning multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing scientific innovation across industries.